4-[(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile

• IUPAC Name: 4-[(3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile
• InChI: InChI=1S/C14H10N4O/c15-9-11-4-6-12(7-5-11)10-18-14(19)17-8-2-1-3-13(17)16-18/h1-8H,10H2
• InChI Key: YEAOLYDQBWWBEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(C(=O)N2C=C1)CC3=CC=C(C=C3)C#N
• Molecular Formula: C14H10N4O
• Molecular Weight: 250.25 g/mol

Description

4-[(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile, also known as OTBN, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme cGAS, which plays a crucial role in the innate immune response.

Mechanism of Action

4-[(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile inhibits cGAS by binding to its active site and preventing the binding of DNA. This prevents the activation of the innate immune response and the production of interferons and other inflammatory cytokines. This compound has been shown to be a specific inhibitor of cGAS, with little or no effect on other DNA sensors.
Biochemical and Physiological Effects:
This compound has been shown to have a potent inhibitory effect on the production of interferons and other inflammatory cytokines in response to cytosolic DNA. It has also been shown to have anti-tumor and anti-viral effects in various preclinical models. However, the long-term effects of this compound on human health are not yet known.

Advantages and Limitations for Lab Experiments

4-[(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile has several advantages for lab experiments, including its high potency and specificity for cGAS, its ability to inhibit the innate immune response, and its anti-tumor and anti-viral effects. However, this compound also has some limitations, including its potential toxicity and the need for further research to determine its long-term effects on human health.

Future Directions

There are several future directions for the research on 4-[(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile. One direction is to study its potential use as a therapeutic agent for various diseases, including cancer and autoimmune diseases. Another direction is to study its potential use as a tool to study the role of cGAS in various biological processes. Additionally, further research is needed to determine its long-term effects on human health and its potential toxicity.

Synthesis Methods

4-[(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile can be synthesized by a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2-aminonicotinic acid with acetic anhydride to form 2-acetamido-3-nitropyridine. This compound is then reacted with benzyl bromide to form 2-benzylamido-3-nitropyridine. The final step involves the reaction of 2-benzylamido-3-nitropyridine with 4-cyanobenzaldehyde to form this compound.

Scientific Research Applications

4-[(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)methyl]benzonitrile has been widely used in scientific research to study the role of cGAS in the innate immune response. It has been shown to be a potent inhibitor of cGAS, which is involved in the detection of cytosolic DNA and the initiation of the innate immune response. This compound has been used to study the role of cGAS in various diseases, including cancer, autoimmune diseases, and viral infections.